Cas no 1067-73-8 (Diethyl (2-oxobutyl)phosphonate)

• Product Name: Diethyl (2-oxobutyl)phosphonate
• CAS No: 1067-73-8
• MF: C₈H₁₇O₄P
• MW: 208.191943883896
• CID: 893832
• PubChem ID: 24879913
• Update Time: 2025-09-28

Diethyl (2-oxobutyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (2-oxobutyl)phosphonate
• 1-diethoxyphosphorylbutan-2-one
• DIETHYL (2-OXOBUTYL)PHOSPHONATE 96
• (2-oxo-butyl)-phosphonic acid diethyl ester
• (2-Oxo-butyl)-phosphonsaeure-diaethylester
• (2-oxo-butyl)-phosphoric acid diethyl ester
• 1-(diethylphosphono)butan-2-one
• 1-diethoxyphosphoryl-butan-2-one
• diethyl 2-oxobutane-3-phosphonate
• Diethyl propanoylmethylphosphonate
• (2-Oxobutyl)phosphonic acid diethyl ester
• DIETHYL (2-OXOBUTYL)PHOSPHONATE 96
• AKOS015916080
• Diethyl(2-oxobutyl)phosphonate 96
• J-001646
• 1067-73-8
• diethyl 2-oxobutylphosphonate
• Phosphonic acid, (2-oxobutyl)-, diethyl ester
• BP-12944
• diethyl(2-oxobutyl)phosphonate
• DTXSID50405349
• SCHEMBL712616
• CS-0204430
• BAA06773
• Diethyl (2-oxobutyl)phosphonate, 96%

• MDL： MFCD03427248
• Inchi： 1S/C8H17O4P/c1-4-8(9)7-13(10,11-5-2)12-6-3/h4-7H2,1-3H3
• InChI Key： GQBVFZDYDHGZPY-UHFFFAOYSA-N
• SMILES： P(CC(CC)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 208.08600
• Monoisotopic Mass: 208.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.072 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.4360(lit.)
• PSA: 62.41000
• LogP: 2.23160
• Solubility: Not determined

Diethyl (2-oxobutyl)phosphonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3